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Executive Summary & Core Mechanism
Nefopam Hydrochloride (Nefopam HCl) is a centrally acting, non-opioid analgesic.[1][2][3][4]

While soluble in Dimethyl Sulfoxide (DMSO), users frequently report precipitation after storage

at -20°C.

The Root Cause: The precipitation of Nefopam HCl is rarely due to chemical degradation.

Instead, it is a physical phenomenon driven by two factors:

DMSO Hygroscopicity: DMSO is aggressively hygroscopic.[5] It can absorb up to 10% water

by weight within 24 hours if exposed to humid air. Nefopam HCl, while water-soluble, often

exhibits reduced solubility in specific DMSO/Water co-solvent ratios (the "antisolvent effect"

at high saturation).

Thermal Hysteresis: Pure DMSO freezes at 18.5°C. When a stock solution freezes at -20°C,

the solute (Nefopam) is excluded from the forming crystal lattice, concentrating it into

supersaturated pockets. Upon thawing, if the solution is not aggressively mixed and warmed,

these pockets form stable micro-crystals that do not spontaneously redissolve.
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Physicochemical Profile
Understanding the limits is the first step to prevention.

Property Value Notes

Compound Name Nefopam Hydrochloride HCl salt form is standard.

Molecular Weight 289.80 g/mol

CAS Number 23327-57-3

DMSO Solubility (Max) ~15 mg/mL (50 mM)
Theoretical max. High risk of

precipitation upon storage.

Recommended Stock 2.9 – 5.8 mg/mL (10–20 mM)
"Green Zone" for long-term

stability.

Storage Temp -20°C or -80°C
Must be sealed to prevent

water ingress.

The "Anhydrous Protocol" for Stock Preparation
Follow this protocol to create a self-validating, stable stock solution.

Reagents Required:
Nefopam HCl powder (stored desiccated).

Anhydrous DMSO (≥99.9%, water content <0.005%). Do not use "molecular biology grade"

DMSO that has been opened for >1 month.

Amber glass vials with Teflon-lined caps (plastic tubes allow slow moisture diffusion).

Step-by-Step Methodology:
Equilibration: Allow the Nefopam HCl vial to warm to room temperature (RT) before opening.

Why? Opening a cold vial condenses atmospheric moisture onto the powder, introducing

water before you even begin.
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Weighing: Weigh the necessary amount of Nefopam HCl.

Example: To make 1 mL of a 10 mM stock, weigh 2.9 mg.

Solvent Addition: Add Anhydrous DMSO.

Dissolution Cycle (The Critical Step):

Vortex vigorously for 30 seconds.

Sonicate in an ultrasonic water bath at 37°C for 5–10 minutes.

Validation: Hold the vial up to a light source. The solution must be perfectly clear with no

"swirls" (Schlieren lines) or particulates.

Aliquot & Seal:

Dispense into single-use aliquots (e.g., 50–100 µL) to avoid freeze-thaw cycles.

Seal: Wrap the cap junction tightly with Parafilm.

Storage: Store at -20°C.

Troubleshooting Workflow (Interactive Logic)
Scenario: You have retrieved a Nefopam stock from the freezer, and it appears cloudy or has

crystals at the bottom.

Decision Tree: The Recovery Protocol
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Start: Stock is Cloudy/Precipitated

Step 1: Check Temperature
Is the vial cold (<20°C)?

DMSO is likely frozen/slushy.
Warm to RT.

Yes

Step 2: Visual Inspection
Are crystals still present?

No (Already RT)

Step 3: Thermal Recovery
Sonicate at 37°C for 10 mins.

Yes (Solid crystals)

Ready for Use
(Proceed to Dilution)

No (It was just frozen DMSO)

Solution Clear?

Yes

Irreversible Precipitation
(Likely Water Contamination)

No

Discard & Prepare Fresh
(Use Anhydrous DMSO)

Click to download full resolution via product page
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Caption: Logic flow for recovering precipitated Nefopam stocks. Note that persistent crystals

after sonication indicate water contamination.

Frequently Asked Questions (FAQs)
Q1: I followed the protocol, but my stock still precipitated after a week at -20°C. Why? A: This

indicates moisture ingress. DMSO is hygroscopic enough to pull water vapor through standard

polypropylene tube caps.

The Fix: Use glass vials with Teflon liners or wrap your tubes in Parafilm. Ensure you are

using anhydrous DMSO (freshly opened or stored over molecular sieves).

Q2: Can I just filter the solution to remove the crystals? A:Absolutely not. Filtering removes the

active drug, meaning your concentration is no longer defined. You must redissolve the

precipitate to ensure the correct dosage. If it will not redissolve, the stock must be discarded.

Q3: Why does Nefopam precipitate when I dilute my DMSO stock into cell culture media? A:

This is "solvent shock." Nefopam is hydrophobic enough that a rapid shift from 100% DMSO to

99% water causes it to crash out.

The Fix: Perform a stepwise dilution.[6]

Dilute your 10 mM stock 1:10 in pure DMSO first (creating an intermediate 1 mM stock).

Add this intermediate slowly to your media while vortexing.

Ensure the final DMSO concentration is <0.5% to avoid cytotoxicity.[6]

Q4: Is 50 mM a safe concentration for storage? A: It is considered "High Risk." While Nefopam
HCl can dissolve at 50 mM (~15 mg/mL) in warm DMSO, it is near the saturation limit at lower

temperatures. We recommend 10 mM or 20 mM for robust stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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